Cas no 10173-57-6 (2-(1H-Benzo[d]imidazol-2-yl)-4-methylbenzenamine)

• Product Name: 2-(1H-Benzo[d]imidazol-2-yl)-4-methylbenzenamine
• CAS No: 10173-57-6
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 2120828
• Update Time: 2023-08-04

2-(1H-Benzo[d]imidazol-2-yl)-4-methylbenzenamine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-benzo[d]imidazol-2-yl)-4-methylbenzenamine
• 2-(1H-1,3-BENZODIAZOL-2-YL)-4-METHYLANILINE
• SEL10037100
• Benzenamine, 2-(1H-benzimidazol-2-yl)-4-methyl-
• 2-(1H-Benzo[d]imidazol-2-yl)-4-methylbenzenamine

• Inchi： 1S/C14H13N3/c1-9-6-7-11(15)10(8-9)14-16-12-4-2-3-5-13(12)17-14/h2-8H,15H2,1H3,(H,16,17)
• InChI Key： UZJANNGXWLKNOD-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C1C=C(C)C=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7